Cas no 898757-56-7 ( )

• Product Name: &nbsp
• CAS No: 898757-56-7
• MF: C₂₀H₁₉F₃O₃
• MW: 364.358276605606
• CID: 993995
• PubChem ID: 24727985
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]propan-1-one
• 3-(1,3-DIOXAN-2-YL)-2'-[(4-TRIFLUOROMETHYL)PHENYL]PROPIOPHENONE
• DTXSID40646082
• 898757-56-7
• 3-(1,3-DIOXAN-2-YL)-1-[4'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-2-YL]PROPAN-1-ONE
• AKOS016023610
• MFCD03844378
• 3-(1,3-Dioxan-2-yl)-1-[4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]propan-1-one
• 1-Propanone, 3-(1,3-dioxan-2-yl)-1-[4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]-
•  

• MDL： MFCD03844378
• Inchi： 1S/C20H19F3O3/c21-20(22,23)15-8-6-14(7-9-15)16-4-1-2-5-17(16)18(24)10-11-19-25-12-3-13-26-19/h1-2,4-9,19H,3,10-13H2
• InChI Key： FOKLBVWPPHNKCC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CC=C1C(CCC1OCCCO1)=O)(F)F

Computed Properties

• Exact Mass: 364.12900
• Monoisotopic Mass: 364.12862895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 457.2°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.511
• PSA: 35.53000
• LogP: 5.09830